3,4,7-Tris(carboxyoxy)-5,6-dihydroxyheptan-2-one

• IUPAC Name: (1,5-dicarboxyoxy-2,3-dihydroxy-6-oxoheptan-4-yl) hydrogen carbonate
• InChI: InChI=1S/C10H14O12/c1-3(11)6(21-9(16)17)7(22-10(18)19)5(13)4(12)2-20-8(14)15/h4-7,12-13H,2H2,1H3,(H,14,15)(H,16,17)(H,18,19)
• InChI Key: TWFGOGPPGBIZDK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(C(C(COC(=O)O)O)O)OC(=O)O)OC(=O)O
• Molecular Formula: C10H14O12
• Molecular Weight: 326.21 g/mol

Description

2,3,6-Tri-O-carboxymethyl-D-glucose: is a derivative of D-glucose, where carboxymethyl groups are introduced at the 2, 3, and 6 positions of the glucose molecule. This compound is known for its high water solubility and is widely used in various fields, including food, pharmaceuticals, and biotechnology .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2,3,6-Tri-O-carboxymethyl-D-glucose involves the carboxymethylation of D-glucose. The process typically includes the following steps:

Activation of D-glucose: D-glucose is first activated by converting it into its reactive form, such as a glucose ester.

Carboxymethylation: The activated glucose is then reacted with chloroacetic acid in the presence of a base, such as sodium hydroxide, to introduce carboxymethyl groups at the 2, 3, and 6 positions.

Industrial Production Methods: In industrial settings, the production of 2,3,6-Tri-O-carboxymethyl-D-glucose is carried out in large reactors where the reaction conditions, such as temperature, pH, and concentration of reagents, are carefully controlled to ensure high yield and purity. The product is then purified through crystallization or other separation techniques .

Chemical Reactions Analysis

Types of Reactions: 2,3,6-Tri-O-carboxymethyl-D-glucose can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids.

Reduction: Reduction reactions can convert the carboxymethyl groups back to hydroxyl groups.

Substitution: The carboxymethyl groups can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product

Major Products:

Oxidation: Carboxylic acids.

Reduction: D-glucose derivatives with hydroxyl groups.

Substitution: Various substituted glucose derivatives

Scientific Research Applications

2,3,6-Tri-O-carboxymethyl-D-glucose has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is used in studies related to carbohydrate metabolism and enzyme interactions.

Industry: It is used in the production of biodegradable polymers and as a stabilizer in various formulations

Mechanism of Action

The mechanism of action of 2,3,6-Tri-O-carboxymethyl-D-glucose involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes involved in carbohydrate metabolism, altering their activity.

Pathways: It can influence metabolic pathways by acting as a substrate or inhibitor of specific enzymes, thereby affecting the overall metabolic flux

Comparison with Similar Compounds

2,3,6-Tri-O-methyl-D-glucose: This compound has methyl groups instead of carboxymethyl groups at the 2, 3, and 6 positions.

2,3,6-Tri-O-acetyl-D-glucose: This compound has acetyl groups at the same positions.

Uniqueness: 2,3,6-Tri-O-carboxymethyl-D-glucose is unique due to its high water solubility and the presence of carboxymethyl groups, which impart distinct chemical and physical properties compared to its methyl and acetyl counterparts .